3a-Methyl-1,1-dioxo-4,5,6,7-tetrahydro-[1,2]thiazolo[2,3-a]pyridin-3-one

• IUPAC Name: 3a-methyl-1,1-dioxo-4,5,6,7-tetrahydro-[1,2]thiazolo[2,3-a]pyridin-3-one
• InChI: InChI=1S/C8H13NO3S/c1-8-4-2-3-5-9(8)13(11,12)6-7(8)10/h2-6H2,1H3
• InChI Key: ZGXOVDNNOCZELP-UHFFFAOYSA-N
• Canonical SMILES: CC12CCCCN1S(=O)(=O)CC2=O
• Molecular Formula: C8H13NO3S
• Molecular Weight: 203.26 g/mol

Description

Compounds with structures similar to “3a-Methyl-1,1-dioxo-4,5,6,7-tetrahydro-[1,2]thiazolo[2,3-a]pyridin-3-one” belong to a class of organic compounds known as heterocyclic compounds. These are compounds containing rings that are not exclusively composed of carbon atoms.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. For example, compounds containing a dioxo group (-C=O) are often involved in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. Without specific data for “this compound”, I can’t provide a detailed analysis.

Scientific Research Applications

Chemical Synthesis and Reactions

• Chemical Reactions : Compounds like 3a-Methyl-1,1-dioxo-4,5,6,7-tetrahydro-[1,2]thiazolo[2,3-a]pyridin-3-one are used in various chemical reactions, including the formation of derivatives through reactions with other chemicals. For instance, the interaction of similar compounds with nitrile oxides results in the synthesis of a range of chemical products (Kandeel & Youssef, 2001).

• Synthesis of Pyrazolopyridines and Related Compounds : These compounds are precursors in the synthesis of a variety of pyrazolopyridines, pyrazolothienopyridines, and other related chemical structures (Ghattas et al., 2003).

Biological and Pharmaceutical Research

• Anticancer Agents : Derivatives of tetrahydropyridines, which are structurally related to this compound, have been studied for their potential as anticancer agents. These compounds have shown moderate cytotoxicity against breast cancer cell lines (Redda & Gangapuram, 2007).

• Antimicrobial Activities : Some derivatives synthesized from related compounds have demonstrated good antimicrobial activities, comparable to standard antibiotics like streptomycin and fusidic acid (Sabry et al., 2013).

• Anticancer and Anti-Inflammatory Properties : Novel derivatives of thiazolo[4,5-b]pyridine-2-one have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. These compounds have shown promising results in vivo and in vitro studies (Chaban et al., 2019).

Material Science

• Electrochromic Materials : Compounds like thiadiazolo[3,4-c]pyridine, which bear resemblance to the structure of this compound, have been used in the development of electrochromic materials. These materials are important for applications like smart windows and displays (Ming et al., 2015).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use. For example, some compounds might act as inhibitors for certain enzymes.

Future Directions

The future directions for research on a specific compound would depend on its potential applications. This could include further studies to better understand its properties, potential uses in medicine or industry, or the development of new synthesis methods.